![molecular formula C19H28N2O6 B4076604 N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate](/img/structure/B4076604.png)
N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate
Overview
Description
N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of drugs known as soluble guanylate cyclase (sGC) activators and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate 41-2272 exerts its effects by activating sGC, which is an enzyme that converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a second messenger molecule that regulates a variety of physiological processes, including smooth muscle relaxation, platelet aggregation, and inflammation.
Biochemical and Physiological Effects:
This compound 41-2272 has been shown to have a wide range of biochemical and physiological effects. It has vasodilatory effects, which leads to decreased pulmonary arterial pressure and increased cardiac output. It also has anti-inflammatory effects, which leads to decreased cytokine production and decreased leukocyte infiltration. In addition, it has been shown to have anti-fibrotic effects, which makes it a potential treatment for fibrotic diseases such as idiopathic pulmonary fibrosis.
Advantages and Limitations for Lab Experiments
One of the advantages of N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate 41-2272 is that it is a potent and selective sGC activator, which makes it a valuable tool for studying the role of sGC in physiological and pathological processes. However, one of the limitations of this compound 41-2272 is that it has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate 41-2272. One area of interest is the potential use of this compound as a treatment for fibrotic diseases such as idiopathic pulmonary fibrosis. Another area of interest is the potential use of this compound as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In addition, there is ongoing research on the development of more potent and selective sGC activators that may have even greater therapeutic potential than this compound 41-2272.
Scientific Research Applications
N,N-diethyl-N'-[4-(4-methoxyphenoxy)-2-butyn-1-yl]-1,2-ethanediamine oxalate 41-2272 has been extensively studied for its potential therapeutic applications in a variety of disease states. It has been shown to have vasodilatory effects, which makes it a potential treatment for pulmonary hypertension. In addition, it has been shown to have anti-inflammatory effects, which makes it a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Properties
IUPAC Name |
N',N'-diethyl-N-[4-(4-methoxyphenoxy)but-2-ynyl]ethane-1,2-diamine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O2.C2H2O4/c1-4-19(5-2)14-13-18-12-6-7-15-21-17-10-8-16(20-3)9-11-17;3-1(4)2(5)6/h8-11,18H,4-5,12-15H2,1-3H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTKUGDANHZPZQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNCC#CCOC1=CC=C(C=C1)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.